2-(5-(4-acetylpiperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(4-ethylphenyl)acetamide
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Description
2-(5-(4-acetylpiperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C24H28N6O4 and its molecular weight is 464.526. The purity is usually 95%.
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Scientific Research Applications
Radiosynthesis and Imaging Applications
The compound 2-(5-(4-acetylpiperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(4-ethylphenyl)acetamide, due to its structural complexity and potential biological activity, might be related to molecules like DPA-714 in the context of scientific research, particularly in radiosynthesis and imaging applications. DPA-714, a compound with a fluorine atom allowing labeling with fluorine-18, has been utilized in positron emission tomography (PET) imaging to study the translocator protein (18 kDa) involved in neuroinflammation and other pathological states. The detailed synthesis and successful automation of this process underscore the potential of such compounds in biomedical imaging and the study of neurobiological processes (Dollé et al., 2008).
Dual Cytokine Regulation for Disease Treatment
Compounds structurally related or analogous to this compound, like the pyrimidylpiperazine derivative Y-39041, have shown promise in regulating cytokine production. Specifically, Y-39041 has demonstrated the ability to suppress TNF-alpha production while stimulating interleukin-10 production, suggesting a novel therapeutic approach for treating conditions such as septic shock, rheumatoid arthritis, and Crohn's disease by modulating immune response (Fukuda et al., 2000).
Anticancer and Anti-inflammatory Potential
Further research into pyrazolopyrimidine derivatives, which are structurally related to this compound, has shown that these compounds can have significant anticancer and anti-5-lipoxygenase activities. Such findings suggest the potential of these molecules in developing new therapeutic agents for cancer and inflammatory diseases, demonstrating the importance of exploring their biological activities and underlying mechanisms (Rahmouni et al., 2016).
Properties
IUPAC Name |
2-[5-(4-acetylpiperazin-1-yl)-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl]-N-(4-ethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N6O4/c1-4-17-5-7-18(8-6-17)26-20(32)15-30-23(33)21-19(9-10-25-22(21)27(3)24(30)34)29-13-11-28(12-14-29)16(2)31/h5-10H,4,11-15H2,1-3H3,(H,26,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSRDUVQIVSXVQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CN2C(=O)C3=C(C=CN=C3N(C2=O)C)N4CCN(CC4)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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